Cas no 61436-75-7 (Benzoic acid, 2-(2E)-2-butenyl-)

Benzoic acid, 2-(2E)-2-butenyl- structure
61436-75-7 structure
Product Name:Benzoic acid, 2-(2E)-2-butenyl-
CAS No:61436-75-7
MF:C11H12O2
MW:176.211783409119
CID:479571
PubChem ID:71395907
Update Time:2025-04-19

Benzoic acid, 2-(2E)-2-butenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(2E)-2-butenyl-
    • 2-but-2-enylbenzoic acid
    • 2-(BUT-2-EN-1-YL)BENZOIC ACID
    • DTXSID50817504
    • 61436-75-7
    • Inchi: 1S/C11H12O2/c1-2-3-6-9-7-4-5-8-10(9)11(12)13/h2-5,7-8H,6H2,1H3,(H,12,13)
    • InChI Key: ATHHTSBRUXTTGZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CC=CC)=O

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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